Cas no 3063-65-8 (Benzamide,4-amino-N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-)

• Product Name: Benzamide,4-amino-N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-
• CAS No: 3063-65-8
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 313177
• PubChem ID: 135483302
• Update Time: 2025-04-19

Benzamide,4-amino-N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-amino-N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-
• 2-phenylmethoxyacetic acid
• 1,3,4-Thiadiazol-2-amine, 5-(3-methylbenzyl)-
• 2-Amino-5-(3-methylbenzyl)-thiadiazol
• 2-Amino-5-(3-p-aminobenzamidopropyl)-6-methyl-4-pyrimidinol
• 4-amino-N-[3-(2-amino-4-methyl-6-oxo-1,6-dihydro-pyrimidin-5-yl)-propyl]-benzamide
• 5-(3-methyl-benzyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(3-Methylbenzyl)-1,3,4-thiadiazol-2-amine
• AG-F-38304
• Ambcb9070521
• CTK4I1041
• 3063-65-8
• ZINC01626867
• DTXSID10952900
• NSC96573
• NSC-96573
• 4-Amino-N-[3-(4-hydroxy-2-imino-6-methyl-1,2-dihydropyrimidin-5-yl)propyl]benzamide

• Inchi： 1S/C15H19N5O2/c1-9-12(14(22)20-15(17)19-9)3-2-8-18-13(21)10-4-6-11(16)7-5-10/h4-7H,2-3,8,16H2,1H3,(H,18,21)(H3,17,19,20,22)
• InChI Key： LKNOERIRZCXVGC-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N)N1)CCCNC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 301.15407
• Monoisotopic Mass: 301.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.37
• Refractive Index: 1.664
• PSA: 122.6
• LogP: 2.15860